![molecular formula C20H26N2O2 B6451761 1-(4-{6-phenyl-2-azaspiro[3.3]heptane-2-carbonyl}piperidin-1-yl)ethan-1-one CAS No. 2640842-47-1](/img/structure/B6451761.png)
1-(4-{6-phenyl-2-azaspiro[3.3]heptane-2-carbonyl}piperidin-1-yl)ethan-1-one
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Overview
Description
The compound contains a 2-azaspiro[3.3]heptane core, which is a type of spirocyclic compound. Spirocyclic compounds are a class of organic compounds that have two or more rings that share one atom . The 2-azaspiro[3.3]heptane core is a bioisostere of piperidine, a common structure in medicinal chemistry .
Synthesis Analysis
The synthesis of 2-azaspiro[3.3]heptane derivatives often involves thermal [2+2] cycloaddition between endocyclic alkenes and Graf’s isocyanate, ClO2S-NCO, to give spirocyclic β-lactams. The β-lactam ring is then reduced with alane to produce 2-azaspiro[3.3]heptanes .Molecular Structure Analysis
The 2-azaspiro[3.3]heptane core is a spirocyclic structure with two four-membered rings sharing a single carbon . The structure also includes a piperidin-1-yl group and a phenyl group, which are common structures in medicinal chemistry .Chemical Reactions Analysis
The key reaction in the synthesis of 2-azaspiro[3.3]heptane derivatives is the thermal [2+2] cycloaddition between endocyclic alkenes and Graf’s isocyanate .Scientific Research Applications
Donor-Acceptor Cyclopropanes (DACs) Synthesis
Donor-acceptor cyclopropanes (DACs) are reactive strained compounds actively studied for their synthetic potential. These compounds serve as building blocks for carbo- and heterocyclic molecules, including natural compounds. The synthesis of DACs involves methods like the Corey–Chaykovsky reaction and cyclopropanation using diazo compounds. While monocyclic DACs are common, spiro-fused DACs with heterocycles are rarer. The compound , 1-(4-{6-phenyl-2-azaspiro[3.3]heptane-2-carbonyl}piperidin-1-yl)ethan-1-one , represents a novel cyclopropane spiro-fused with isoxazol-5-one, synthesized via double methylene transfer from diazomethane .
Biological Potential and Drug Discovery
Although specific applications of this compound are not explicitly mentioned, its structural features make it interesting for drug discovery. Spirocyclic compounds often exhibit unique biological activities due to their rigidified structures. Researchers have explored similar spiro-fused compounds for various purposes, including drug development . Further studies could investigate its potential as a scaffold for novel drug candidates.
Amino Acid Analogues
Considering the compound’s structure, it may serve as a precursor for amino acid analogues. For instance, spirocyclic rigidified analogues of natural amino acids (such as ornithine and γ-aminobutyric acid) could be synthesized based on this scaffold . Exploring its amino acid derivatives could reveal interesting pharmacological properties.
Anti-HIV Activity
While not directly related to this compound, indole derivatives (which share some structural features) have been screened for anti-HIV activity. The compound 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene was tested against HIV-1 and HIV-2 strains, showing potential inhibition . Although not identical, this example highlights the relevance of spiro-fused compounds in antiviral research.
Future Directions
properties
IUPAC Name |
1-[4-(6-phenyl-2-azaspiro[3.3]heptane-2-carbonyl)piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2/c1-15(23)21-9-7-17(8-10-21)19(24)22-13-20(14-22)11-18(12-20)16-5-3-2-4-6-16/h2-6,17-18H,7-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRAQUZANWZXEPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)C(=O)N2CC3(C2)CC(C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-{6-Phenyl-2-azaspiro[3.3]heptane-2-carbonyl}piperidin-1-yl)ethan-1-one |
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